Ethyl 2-benzoyl-3-methylbutanoate
Overview
Description
Ethyl 2-benzoyl-3-methylbutanoate is a chemical compound with the CAS Number: 25491-47-8 . It has a molecular weight of 234.3 and is typically stored at room temperature . The compound is usually in liquid form .
Molecular Structure Analysis
The InChI code for Ethyl 2-benzoyl-3-methylbutanoate is1S/C14H18O3/c1-4-17-14 (16)12 (10 (2)3)13 (15)11-8-6-5-7-9-11/h5-10,12H,4H2,1-3H3 . This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
Ethyl 2-benzoyl-3-methylbutanoate has a molecular weight of 234.29 g/mol . It has a XLogP3-AA value of 3.4 , indicating its lipophilicity. The compound has 0 hydrogen bond donors and 3 hydrogen bond acceptors . It has 6 rotatable bonds . The exact mass and monoisotopic mass of the compound are 234.125594432 g/mol . The topological polar surface area is 43.4 Ų , and it has 17 heavy atoms . The compound has a complexity of 265 .Scientific Research Applications
Role in Wine Aroma
Ethyl 2-hydroxy-3-methylbutanoate, closely related to Ethyl 2-benzoyl-3-methylbutanoate, has been studied for its chemical and sensory characteristics in wines. It has been identified as a potential marker of lactic acid bacteria esterase activity. The compound predominantly exists in the form of the R enantiomer in red and white wines. However, its concentrations in wines are considerably below the detection threshold, indicating that it does not significantly contribute to the fruity aroma of red wine (Gammacurta et al., 2018).
Impact on Sensory Perception
A related compound, ethyl 2-methylbutanoate, has been examined for its distribution and organoleptic impact in wines. The S-enantiomeric form of this compound is almost exclusively present in various wines and contributes to the fruity aromas, with descriptors like green apple and strawberry. This compound enhances the perception of fruity aromas in the matrices studied (Lytra et al., 2014).
Synthesis and Characterization
Ethyl (2E)-3-amino-2-({[(4-benzoyl-1,5-diphenyl-1H-pyrazol-3-yl)carbonyl]amino}carbonothioyl)but-2-enoate has been synthesized and characterized by various spectroscopic methods. The compound's experimental and theoretical vibrational spectra were investigated, highlighting its potential in spectroscopic studies (Koca et al., 2014).
Potential Applications in Food Chemistry
Ethyl 2-benzoyl-3-methylbutanoate and its related compounds have implications in food chemistry. For instance, (S)-Ethyl 2-methylbutanoate serves as an important aroma compound in apples and indicates genuineness of apple products. The study of its metabolism in apples sheds light on the formation of minor amounts of (R)-ethyl 2-methylbutanoate, hinting at intricate biochemical processes in fruit aroma formation (Hauck et al., 2000).
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . Various precautionary statements have also been provided, including P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
ethyl 2-benzoyl-3-methylbutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O3/c1-4-17-14(16)12(10(2)3)13(15)11-8-6-5-7-9-11/h5-10,12H,4H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYNNDDSZHBOSOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C(C)C)C(=O)C1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10291886 |
Source
|
| Record name | ethyl 2-benzoyl-3-methylbutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10291886 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
25491-47-8 |
Source
|
| Record name | 25491-47-8 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=78918 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | ethyl 2-benzoyl-3-methylbutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10291886 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ethyl 2-benzoyl-3-methylbutanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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